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Compound of Interest

Compound Name: Cajanol

Cat. No.: B190714 Get Quote

Cajanol is a significant isoflavanone, a class of flavonoids, primarily recognized for its

presence in the pigeon pea plant (Cajanus cajan). This document provides a comprehensive

overview of its chemical structure, physicochemical properties, biological activities, and

relevant experimental protocols, tailored for researchers, scientists, and professionals in drug

development.

Chemical Structure and Identification
Cajanol is structurally classified as a 7-O-methylated isoflavonoid.[1] Its core is a 3-

phenylchromen-4-one backbone. The formal chemical name for Cajanol is 5-hydroxy-3-(4-

hydroxy-2-methoxyphenyl)-7-methoxy-2,3-dihydrochromen-4-one.[2]
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Identifier Value

IUPAC Name
5-hydroxy-3-(4-hydroxy-2-methoxyphenyl)-7-

methoxy-2,3-dihydrochromen-4-one[2]

Chemical Formula C₁₇H₁₆O₆[2]

SMILES
COC1=CC(=C2C(=C1)OCC(C2=O)C3=C(C=C(

C=C3)O)OC)O[2]

InChI

InChI=1S/C17H16O6/c1-21-10-6-13(19)16-

15(7-10)23-8-12(17(16)20)11-4-3-9(18)5-

14(11)22-2/h3-7,12,18-19H,8H2,1-2H3[2]

InChIKey RYYWWFXWFMYKJM-UHFFFAOYSA-N[2]

CAS Number 61020-70-0[2]

Physicochemical Properties
Cajanol is typically isolated as a powder.[3] Its molecular and physical characteristics are

summarized in the table below.

Property Value

Molecular Weight 316.31 g/mol [3][4]

Monoisotopic Mass 316.094688244 Da[1]

Physical Form Powder[3]

Purity Min. 95% (as commercially available)[3]

Storage Conditions 2°C - 8°C, in a well-closed container[4]

Biological Activities and Therapeutic Potential
Cajanol has been the subject of extensive research due to its diverse pharmacological

activities. It is primarily isolated from the roots of Cajanus cajan, where it functions as a

phytoalexin.[5] Its applications are mainly in phytochemical research and as a lead compound

in drug discovery.[4]
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3.1. Anticancer Activity Cajanol exhibits significant cytotoxic effects against various cancer cell

lines.

Breast Cancer: It inhibits the growth of MCF-7 human breast cancer cells in a time- and

dose-dependent manner.[5][6] The IC₅₀ values have been reported as 83.42 µM (24h), 58.32

µM (48h), and 54.05 µM (72h).[6] The mechanism involves cell cycle arrest at the G2/M

phase and the induction of apoptosis through a ROS-mediated mitochondrial pathway.[7][8]

Ovarian Cancer: Cajanol has been shown to have anti-tumor activity and can play a role in

reversing paclitaxel resistance in A2780/Taxol ovarian cancer cells.[9]

Prostate Cancer: In human prostate cancer cells (PC-3), Cajanol acts as a phytoestrogen,

interfering with the estrogen receptor α (ERα)-associated PI3K pathway, leading to cell cycle

arrest and apoptosis.[10]

3.2. Antioxidant and Anti-inflammatory Properties Cajanol demonstrates notable antioxidant

and anti-inflammatory activities by scavenging free radicals and modulating signaling pathways

involved in cellular stress responses.[3][4]

3.3. Other Activities Research has also highlighted its antiplasmodial, antibacterial, and

antifungal properties.[9][11]

Experimental Protocols
4.1. Extraction of Cajanol from Cajanus cajan Roots A common method for extracting Cajanol
from its natural source involves solvent extraction.[9]

Preparation: The roots of Cajanus cajan are collected, washed, dried, and crushed into a

powder.

Maceration: The crushed root material is impregnated with an 80:20 (v/v) solution of ethanol

and water.

Extraction: The mixture is left to stand for 24 hours with a solid-to-liquid ratio of 1:10. This

process is repeated three times to maximize the yield.
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Purification: The resulting extract is then subjected to further purification steps, typically

involving various chromatographic techniques to isolate Cajanol.[3][4]

4.2. Quantitative Analysis by HPLC High-Performance Liquid Chromatography (HPLC) is

utilized for the determination and quantification of Cajanol in extracts.[12]

System: An Agilent 1200 reversed-phase HPLC system equipped with a Diode Array

Detector is a suitable instrument.[12]

Column: A reversed-phase C18 column is typically used.

Mobile Phase: A gradient of solvents such as acetonitrile and water (often with a small

percentage of acid like formic acid) is employed.

Detection: The eluent is monitored at a specific wavelength (e.g., determined by the UV-Vis

spectrum of a pure Cajanol standard) to detect and quantify the compound.

Signaling Pathways
5.1. Apoptosis Induction in Breast Cancer Cells Cajanol induces apoptosis in MCF-7 breast

cancer cells via a well-defined intrinsic pathway mediated by reactive oxygen species (ROS).

The generation of ROS leads to a cascade of events within the mitochondria.[6][7]
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Caption: Cajanol-induced apoptosis pathway in breast cancer cells.

This pathway highlights key molecular events, including the upregulation of the pro-apoptotic

protein Bax and downregulation of the anti-apoptotic protein Bcl-2. This imbalance disrupts the

mitochondrial membrane, leading to the release of cytochrome c, which subsequently activates

the caspase cascade (caspase-9 and caspase-3), culminating in PARP cleavage and

programmed cell death.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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